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Compound of Interest

Compound Name: propylamine hydrobromide

Cat. No.: B1643316

This guide provides an in-depth exploration of propylamine hydrobromide, a versatile
reagent in chemical synthesis. Recognizing the potential for ambiguity in nomenclature, this
document will primarily focus on the more extensively documented and widely utilized 3-
Bromopropylamine hydrobromide (CAS No: 5003-71-4), while also clarifying its distinction
from the simpler salt, Propylamine hydrobromide (CAS No: 4905-83-3). This resource is
intended for researchers, chemists, and professionals in drug discovery and materials science
who require a deep technical understanding of this compound's properties, synthesis, and
applications.

Core Identity and CAS Number Verification

A critical first step in any research endeavor is the unambiguous identification of the chemical
entity. The term "propylamine hydrobromide" can refer to two distinct compounds.

» Propylamine hydrobromide (also known as Propylammonium Bromide) is the simple
hydrobromide salt of propylamine.

o 3-Bromopropylamine hydrobromide is the hydrobromide salt of 3-bromopropylamine, a
bifunctional molecule featuring both an amine and a bromo-alkyl group.

This guide will concentrate on the latter, given its significance as a versatile building block in
organic synthesis.
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Compound Molecular Molecular Key Structural
CAS Number .
Name Formula Weight Feature
) Simple

Propylamine .

) 4905-83-3[1] CsH10BrN 140.02 g/mol [1] alkylammonium
hydrobromide

salt
3- Contains a
_ 5003-71-4[2][3] 218.92 g/mol [2] _
Bromopropylami Cs3H9BrzN reactive bromo-
: [41[5][6] [51(61[7]

ne hydrobromide group

Physicochemical Properties of 3-Bromopropylamine
Hydrobromide

Understanding the physical and chemical properties of a reagent is paramount for its effective
use in experimental design. 3-Bromopropylamine hydrobromide is typically a white to off-
white crystalline solid.[3][6]

Property Value Source

White to off-white powder or

Appearance chunks [31[6]
Melting Point 171-172 °C [B1141[7]
Solubility Soluble in water (50 mg/ml) [31[41[6]
Molecular Formula CsHoBr2N [2][5]
Molecular Weight 218.92 g/mol [2][5]

3-bromopropan-1-
IUPAC Name ] ] [2][5]
amine;hydrobromide

Synthesis of 3-Bromopropylamine Hydrobromide: A
Validated Protocol
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The synthesis of 3-bromopropylamine hydrobromide is a standard laboratory procedure,
typically achieved through the reaction of 3-amino-1-propanol with hydrobromic acid.[3] This
process involves the substitution of the hydroxyl group with a bromine atom.

Experimental Protocol:

e Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 3-
amino-1-propanol (1 equivalent) with an excess of 48% hydrobromic acid (approximately 3
equivalents).[3]

o Reflux: Heat the reaction mixture to reflux and maintain for 15 hours.[3] This extended
heating period ensures the complete conversion of the starting material.

o Workup: After cooling, remove the excess water and hydrobromic acid by distillation under
reduced pressure.[3]

e Drying: To ensure the removal of any residual acid and water, the resulting solid is further
dried under vacuum over a desiccant such as potassium hydroxide (KOH) or calcium
chloride (CaClz2).[3]

e |solation: The final product, 3-bromopropylamine hydrobromide, is obtained as a solid.[3]

3-Amino-1-propanol
. — 8 3-Bromopropylamine
Reaction Mixture — Distillation (Vacuum — Drying (Vacuum) —> Hydrobromide
48% Hydrobromic Acid

Click to download full resolution via product page
Caption: Synthesis workflow for 3-Bromopropylamine Hydrobromide.

Applications in Research and Drug Development

The primary utility of 3-bromopropylamine hydrobromide lies in its ability to act as a versatile
bifunctional building block. It provides a means to introduce a propylamine moiety into a target
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molecule through nucleophilic substitution at the carbon-bromine bond.

Intermediate in Pharmaceutical Synthesis

This compound serves as a crucial intermediate in the synthesis of a wide array of
pharmaceutical agents.[2][8][9] Its application spans various therapeutic areas, including the
development of antihypertensive and antidepressant medications.[9] For instance, it is used in
the synthesis of homotaurine.[3]

Development of Novel Chemical Entities

In chemical research, 3-bromopropylamine hydrobromide is employed to create novel
molecules with unique properties.[2] Notable examples include its use in the synthesis of:

o Rotaxanes: These are mechanically interlocked molecular architectures. 3-
Bromopropylamine hydrobromide has been utilized to functionalize the axle component of
rotaxanes, leading to the development of photochemically and thermally responsive
molecular shuttles.[2][3][7][10][11]

¢ Indenoisoquinoline Topoisomerase | Inhibitors: This class of compounds has shown promise
as anticancer agents.[3][7][10]

3-Bromopropylamine

Hydrobromide

Nucleophilic Substitution

Pharmaceuticals Novel Chemical Entities

Rotaxanes Anticancer Agents
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Caption: Key application areas of 3-Bromopropylamine Hydrobromide.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-
bromopropylamine hydrobromide. It is classified as an irritant, causing skin and serious eye
irritation.[5][6][12][13][14] It may also cause respiratory irritation.[6][13][14] The compound is
hygroscopic, meaning it can absorb moisture from the air.[5][14]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[12][13]

¢ Ventilation: Handle in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of dust.[12][13]

o Storage: Store in a tightly closed container in a cool, dry place, away from incompatible
materials like oxidizing agents.[12][13]

o Spill Response: In case of a spill, sweep up the solid material, avoiding dust generation, and
place it in a suitable container for disposal.[12]

Analytical Characterization

The identity and purity of 3-bromopropylamine hydrobromide can be confirmed using various
analytical techniques.
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Technique Purpose

) Confirms the presence of characteristic
Fourier-Transform Infrared Spectroscopy (FTIR) )
functional groups.

Nuclear Magnetic Resonance (NMR) Elucidates the chemical structure and confirms
Spectroscopy the identity of the compound.
Argentometric Titration Determines the purity of the hydrobromide salt.

A sharp melting point range is indicative of high

Melting Point Analysis )
purity.

Conclusion

3-Bromopropylamine hydrobromide is a valuable and versatile reagent for the scientific
community. Its bifunctional nature allows for the straightforward introduction of a propylamine
group, making it a key building block in the synthesis of a wide range of complex molecules,
from pharmaceuticals to advanced materials. A thorough understanding of its properties,
synthesis, and safe handling procedures is essential for its effective and responsible use in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrobromide-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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